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Compound of Interest

Compound Name: 3,4-Diethylhexane

Cat. No.: B099930 Get Quote

IUPAC Name: 3,4-diethylhexane

Molecular Formula: C₁₀H₂₂

Molecular Weight: 142.28 g/mol [1][2][3][4][5]

Structure:

Mass Spectrometry Data
The electron ionization (EI) mass spectrum of 3,4-diethylhexane is characterized by extensive

fragmentation, which is typical for branched alkanes. The molecular ion peak (M⁺) at m/z 142 is

expected to be of very low abundance or entirely absent, a common feature for highly

branched hydrocarbons due to the instability of the initial radical cation.[6][7] Fragmentation

preferentially occurs at the branching points, leading to the formation of more stable secondary

and tertiary carbocations.[6][8][9]

The table below summarizes the prominent fragment ions observed in the mass spectrum of

3,4-diethylhexane. The base peak is the most intense peak in the spectrum and is assigned a

relative intensity of 100.
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Mass-to-Charge Ratio
(m/z)

Relative Intensity (%) Proposed Fragment Ion

27 35 [C₂H₃]⁺

29 60 [C₂H₅]⁺

41 65 [C₃H₅]⁺

43 95 [C₃H₇]⁺

55 50 [C₄H₇]⁺

56 30 [C₄H₈]⁺

57 100 [C₄H₉]⁺

70 80 [C₅H₁₀]⁺

71 90 [C₅H₁₁]⁺

85 25 [C₆H₁₃]⁺

113 5 [M-C₂H₅]⁺

142 <1 [C₁₀H₂₂]⁺• (Molecular Ion)

Note: The relative intensities are representative and can vary based on the specific

instrumentation and analytical conditions.

Fragmentation Pathway
The fragmentation of 3,4-diethylhexane under electron ionization is initiated by the removal of

an electron to form the molecular ion, [C₁₀H₂₂]⁺•. This high-energy species rapidly undergoes

fragmentation through various pathways. The most significant fragmentation events involve the

cleavage of C-C bonds at the tertiary carbon atoms (C3 and C4), as this leads to the formation

of stable carbocations.

The primary fragmentation pathways are visualized in the diagram below. The formation of the

ion at m/z 71 is a result of the cleavage of the C3-C4 bond, yielding a pentyl cation. The base

peak at m/z 57, a butyl cation, is likely formed through the loss of a propyl radical from an
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intermediate, or via rearrangement. The prominent peak at m/z 43 corresponds to a propyl

cation.
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Caption: Proposed fragmentation of 3,4-diethylhexane in EI-MS.

Experimental Protocol: Electron Ionization Mass
Spectrometry (EI-MS)
The following protocol outlines a standard procedure for obtaining the mass spectrum of 3,4-
diethylhexane using a Gas Chromatography-Mass Spectrometry (GC-MS) system with an

electron ionization source.

4.1. Instrumentation

Mass Spectrometer: A quadrupole or time-of-flight mass spectrometer equipped with an

electron ionization source.

Gas Chromatograph: A GC system with a capillary column suitable for volatile hydrocarbon

analysis.

4.2. Reagents and Materials

Sample: 3,4-diethylhexane (≥98% purity).

Solvent: Hexane or pentane (HPLC grade).

Carrier Gas: Helium (99.999% purity).

4.3. Sample Preparation
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Prepare a dilute solution of 3,4-diethylhexane in hexane at a concentration of approximately

100 µg/mL.

Transfer the solution to a 2 mL autosampler vial and seal with a septum cap.

4.4. GC-MS Operating Conditions

Injector:

Inlet Temperature: 250 °C

Injection Volume: 1 µL

Mode: Split (e.g., 50:1 split ratio) to prevent column overloading and source

contamination.

Gas Chromatograph:

Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm

film thickness).[8]

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Oven Temperature Program:

Initial Temperature: 40 °C, hold for 2 minutes.

Ramp: Increase to 150 °C at 10 °C/min.[8]

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI)

Electron Energy: 70 eV[10]

Source Temperature: 230 °C

Quadrupole Temperature: 150 °C
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Mass Scan Range: m/z 20 - 200

Solvent Delay: 2-3 minutes to prevent filament damage from the solvent peak.

4.5. Data Acquisition and Analysis

Acquire the data using the instrument's software.

Identify the chromatographic peak corresponding to 3,4-diethylhexane.

Generate the mass spectrum for this peak by averaging the scans across the peak and

subtracting the background spectrum.

Analyze the resulting mass spectrum to identify the molecular ion (if present) and major

fragment ions. Compare the fragmentation pattern with reference libraries such as the NIST

Mass Spectral Library for confirmation.[6]

Conclusion
The mass spectrum of 3,4-diethylhexane is defined by its fragmentation pattern, which is

governed by the stability of the resulting carbocations. The preferential cleavage at the

branched C3 and C4 positions leads to a characteristic set of fragment ions, with the molecular

ion being barely detectable. This technical guide provides the necessary data and

methodologies for the identification and characterization of 3,4-diethylhexane using electron

ionization mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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